Cas no 73688-87-6 (Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI))

Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI) structure
73688-87-6 structure
Product Name:Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI)
CAS No:73688-87-6
MF:C13H10BCl2NO3
MW:309.940401554108
CID:572142
PubChem ID:3056314
Update Time:2025-04-19

Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI)
    • [3-[(3,4-dichlorobenzoyl)amino]phenyl]boronic acid
    • 73688-87-6
    • m-(3,4-Dichlorobenzamido)benzeneboronic acid
    • Benzeneboronic acid, m-(3,4-dichlorobenzamido)-
    • DTXSID20223971
    • Inchi: 1S/C13H10BCl2NO3/c15-11-5-4-8(6-12(11)16)13(18)17-10-3-1-2-9(7-10)14(19)20/h1-7,19-20H,(H,17,18)
    • InChI Key: ZHBUQXITRPQLEN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(NC1C=CC=C(B(O)O)C=1)=O)Cl

Computed Properties

  • Exact Mass: 309.013
  • Monoisotopic Mass: 309.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Density: 1.47
  • Refractive Index: 1.643
  • PSA: 73.05000
  • LogP: 2.30950
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